1-[2-({5-[(3-Methylphenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-[[5-(3-methylanilino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H20N4O3S2/c1-11-3-2-4-13(9-11)18-16-19-20-17(26-16)25-10-14(22)21-7-5-12(6-8-21)15(23)24/h2-4,9,12H,5-8,10H2,1H3,(H,18,19)(H,23,24)
• InChI Key: QVOAXPTULOVNQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NN=C(S2)SCC(=O)N3CCC(CC3)C(=O)O
• Molecular Formula: C17H20N4O3S2
• Molecular Weight: 392.5 g/mol
• CAS No.: 731801-14-2

Description

The compound 1-[2-({5-[(3-Methylphenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetyl]piperidine-4-carboxylic acid (hereafter referred to as Compound A) is a heterocyclic derivative featuring a 1,3,4-thiadiazole core linked to a piperidine-4-carboxylic acid moiety via a sulfanyl-acetyl bridge. Thiadiazole derivatives are well-documented for their antimicrobial, anticancer, and enzyme-inhibitory activities, attributed to their electronic and steric adaptability .

Biological Activity

The compound 1-[2-({5-[(3-Methylphenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetyl]piperidine-4-carboxylic acid is a derivative of 1,3,4-thiadiazole, which has garnered attention due to its potential biological activities, particularly in the field of oncology. This article explores the biological activity of this compound, focusing on its cytotoxic properties, structure-activity relationships (SAR), and mechanisms of action.

Chemical Structure

The chemical formula for this compound is $C_{20}H_{22}N_{4}OS$. It features a piperidine ring linked to a thiadiazole moiety, which is known for various biological activities including anticancer properties.

Cytotoxic Properties

Recent studies have demonstrated that derivatives of 1,3,4-thiadiazole exhibit significant cytotoxic effects against various cancer cell lines. The following table summarizes the IC50 values for selected derivatives against specific cancer cell lines:

Compound	Cell Line	IC50 (µg/mL)	Reference
1	MCF-7	0.28
2	HepG2	9.6
3	HCT116	3.29
4	H460	10
5	PC3	10

The anticancer activity of the compound is attributed to its ability to induce apoptosis in cancer cells. Studies have shown that treatment with this compound leads to:

• Cell Cycle Arrest : Induction of G2/M phase arrest in MCF-7 cells and S phase arrest in HepG2 cells.
• Increased Apoptotic Markers : Elevated levels of Bax/Bcl-2 ratio and caspase-9 activation in treated cells indicate apoptosis as a mechanism of action .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications on the thiadiazole and piperidine rings significantly impact the biological activity:

• Substituent Effects : The nature and position of substituents on the thiadiazole ring influence cytotoxicity. For instance, compounds with an aryl group at the C5 position exhibit enhanced activity against breast cancer cells compared to those without.
• Linker Variations : The introduction of an acetamide linker between the piperidine and thiadiazole moieties has been shown to improve potency against cancer cell lines .

Case Studies

Several case studies highlight the effectiveness of this compound in preclinical models:

• In Vivo Studies : An in vivo study demonstrated that a related derivative effectively targeted sarcoma cells in tumor-bearing mice, showcasing its potential for selective targeting in cancer therapy .
• Comparative Analysis : In comparative studies with known chemotherapeutics like 5-Fluorouracil (5-FU), certain derivatives exhibited comparable or superior cytotoxicity against MCF-7 and HepG2 cell lines .

Comparison with Similar Compounds

Thiadiazole vs. Oxazole/Oxadiazole Derivatives

• Compound B (1-{[2-(4-ethylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid, CAS 897769-44-7) replaces the thiadiazole with an oxazole ring.
• Compound C (1-[2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetyl]-piperidine-4-carboxylic acid, CAS 735336-29-5) features an oxadiazole core. Oxadiazoles exhibit higher polarity compared to thiadiazoles, which may reduce bioavailability but improve solubility in aqueous environments .

Thiadiazole Derivatives with Substituent Variations

• Compound D (2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)sulfanyl]-1,3,4-thiadiazole) shares the thiadiazole core but incorporates a 4-methylphenyl group instead of the 3-methylphenylamino substituent. The positional isomerism (3- vs. 4-methyl) may lead to divergent steric interactions in receptor binding .
• Compound E (ethyl 2-[[5-[(4-methyl-3-piperidin-1-ylsulfonylbenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate, CAS 690248-85-2) introduces a sulfonamide group, enhancing hydrogen-bonding capacity and rigidity compared to Compound A’s acetyl linker .

Functional Group Analysis

• Sulfanyl vs. Sulfonyl Linkages : Compound A’s sulfanyl-acetyl bridge offers moderate flexibility and lipophilicity, whereas sulfonyl groups (e.g., in Compound E) increase polarity and metabolic resistance .
• Piperidine Substituents: The piperidine-4-carboxylic acid in Compound A provides a zwitterionic character at physiological pH, improving solubility.

Comparative Data Table

Compound ID	Core Heterocycle	Key Substituents	Functional Groups	Potential Applications	Reference
Compound A (Target)	1,3,4-Thiadiazole	3-Methylphenylamino, sulfanyl-acetyl	Piperidine-4-carboxylic acid	Enzyme inhibition, antimicrobial
Compound B	Oxazole	4-Ethylphenyl, methyl	Piperidine-4-carboxylic acid	CNS-targeted therapies
Compound C	Oxadiazole	Phenyl, sulfanyl-acetyl	Piperidine-4-carboxylic acid	Antiviral agents
Compound D	1,3,4-Thiadiazole	4-Methylphenyl, bis-sulfanyl	None	Structural studies
Compound E	1,3,4-Thiadiazole	Sulfonamide, acetyl	Ethyl ester	Kinase inhibition

Research Findings and Implications

• Biological Activity: While direct activity data for Compound A is unavailable in the provided evidence, structurally similar thiadiazoles (e.g., Compound D) are noted for their role in medicinal chemistry, particularly as kinase inhibitors and antimicrobials . The 3-methylphenyl group in Compound A may enhance target specificity compared to 4-substituted analogues due to reduced steric hindrance.
• Synthetic Accessibility : Compounds with sulfanyl linkages (e.g., Compound A, C) are often synthesized via nucleophilic substitution reactions between thiols and halogenated intermediates, whereas sulfonyl derivatives (e.g., Compound E, F) require oxidation steps, adding synthetic complexity .
• Dissimilarity Considerations: emphasizes that even minor structural changes (e.g., heterocycle substitution, substituent position) can drastically alter bioactivity. For instance, oxazole derivatives (Compound B) may exhibit divergent pharmacokinetics compared to thiadiazoles due to differences in metabolic pathways .